N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(1-ethyl-8-methylpyrazolo[3,4-b]quinolin-3-yl)-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H22N4O2/c1-4-26-22-18(13-16-7-5-6-14(2)20(16)24-22)21(25-26)23-19(27)12-15-8-10-17(28-3)11-9-15/h5-11,13H,4,12H2,1-3H3,(H,23,25,27)
• InChI Key: DBBXNEDRVKCUHO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=C(C=CC=C3C=C2C(=N1)NC(=O)CC4=CC=C(C=C4)OC)C
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

Pyrazolo[3,4-b]pyridine and pyrazolo[3,4-b]quinoxaline are classes of compounds that have been studied for their interesting properties. They are typically synthesized from pyrazole-5-amine derivatives and activated carbonyl groups.

Synthesis Analysis

The synthesis of these compounds often involves the condensation of pyrazole-5-amine derivatives and activated carbonyl groups, in refluxing acetic acid. This process has been found to be useful in the preparation of new N-fused heterocycle products.

Molecular Structure Analysis

These compounds are characterized by a fused ring structure containing nitrogen atoms. The exact structure would depend on the specific substituents attached to the ring.

Chemical Reactions Analysis

Reactions of these compounds can vary depending on the specific substituents. For example, N-oxidation of 1-benzyl-1H-pyrazolo[3,4-b]pyridine gave a 7-oxide, which yielded various products with acetic anhydride.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds can vary depending on their specific structure. For example, some derivatives show emission at 520–540 nm with a fluorescence quantum yield close to unity in moderately polar solvents.

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their specific structure and the context in which they are used. For example, some derivatives have been investigated for their photoluminescence and electroluminescence properties.

Future Directions

Future research could involve the synthesis of new derivatives, investigation of their properties, and exploration of their potential applications in various fields such as materials science and medicinal chemistry.